Cas no 1138442-71-3 (4-[(2-Bromoacetyl)amino]-N-butylbenzamide)
1138442-71-3 structure
Product Name:4-[(2-Bromoacetyl)amino]-N-butylbenzamide
CAS No:1138442-71-3
MF:C13H17BrN2O2
MW:313.190282583237
CID:4680801
Update Time:2023-08-15
4-[(2-Bromoacetyl)amino]-N-butylbenzamide Chemical and Physical Properties
Names and Identifiers
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- 4-[(2-BROMOACETYL)AMINO]-N-BUTYLBENZAMIDE
- 4-(2-bromoacetamido)-N-butylbenzamide
- 4-[(2-Bromoacetyl)amino]-N-butylbenzamide
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- Inchi: 1S/C13H17BrN2O2/c1-2-3-8-15-13(18)10-4-6-11(7-5-10)16-12(17)9-14/h4-7H,2-3,8-9H2,1H3,(H,15,18)(H,16,17)
- InChI Key: UEKNAYKRFSATRC-UHFFFAOYSA-N
- SMILES: BrCC(NC1C=CC(=CC=1)C(NCCCC)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 276
- Topological Polar Surface Area: 58.2
4-[(2-Bromoacetyl)amino]-N-butylbenzamide Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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